N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine

• IUPAC Name: N'-[(2,5-dimethoxyphenyl)methyl]-N,N,N'-triethylethane-1,2-diamine
• InChI: InChI=1S/C17H30N2O2/c1-6-18(7-2)11-12-19(8-3)14-15-13-16(20-4)9-10-17(15)21-5/h9-10,13H,6-8,11-12,14H2,1-5H3
• InChI Key: HWRPRFNFEKGASM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(CC)CC1=C(C=CC(=C1)OC)OC
• Molecular Formula: C17H30N2O2
• Molecular Weight: 294.4 g/mol

Description

N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine, also known as TMA-2, is a psychoactive drug that belongs to the class of phenethylamines. TMA-2 is a derivative of the well-known psychedelic drug, mescaline, and is known for its hallucinogenic properties. In recent years, TMA-2 has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine acts on the serotonin system in the brain, specifically the 5-HT2A receptor. It is believed that N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine's hallucinogenic effects are due to its activation of this receptor, which leads to changes in perception, mood, and thought processes.
Biochemical and Physiological Effects:
N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine has been shown to have a wide range of biochemical and physiological effects. These include changes in heart rate, blood pressure, and body temperature. N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine also affects the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine has several advantages for use in lab experiments. It is a relatively stable compound and is easy to synthesize. N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine also has a longer duration of action compared to other psychedelics, which allows for longer experimental periods. However, N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine is a controlled substance and requires special licensing for use in research.

Future Directions

There are several future directions for research on N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Further studies are needed to determine the safety and efficacy of N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine in humans. Additionally, research is needed to better understand the biochemical and physiological effects of N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine and its mechanism of action.

Scientific Research Applications

N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). Studies have shown that N-(2,5-dimethoxybenzyl)-N,N',N'-triethyl-1,2-ethanediamine has a similar mechanism of action to other psychedelics, such as LSD and psilocybin, which have been shown to have therapeutic effects in the treatment of these mental health disorders.